N-succinimidyl 4-(N-maleimido)-3-sulfobutyrate

• CAS No.: 1193111-53-3
• Molecular Formula: C12H12N2O9S
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)oxy-1-(2,5-dioxopyrrol-1-yl)-4-oxobutane-2-sulfonic acid
• InChI: InChI=1S/C12H12N2O9S/c15-8-1-2-9(16)13(8)6-7(24(20,21)22)5-12(19)23-14-10(17)3-4-11(14)18/h1-2,7H,3-6H2,(H,20,21,22)
• InChI Key: JMCDQAPTSFFLQA-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)CC(CN2C(=O)C=CC2=O)S(=O)(=O)O

Description

N-succinimidyl 4-(N-maleimido)-3-sulfobutyrate is a useful research compound. Its molecular formula is C12H12N2O9S and its molecular weight is 360.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-sulfobutanoic acid (110 mg, 0.418 mmol), EDC (240 mg, 1.25 mmol) and N-hydroxysuccinimide (58 mg, 0.504 mmol) was stirred in 10 ml of DMA for overnight, evaporated and purified on SiO2 chromatography eluted with CH3OH/CH2Cl2/HAc (100:900:1 to 100:600:1) to afford 112 mg (75%) of the title product. 1H NMR (DMF-d7) 6.93 (s, 2H), 4.06 (dd, 1H, J=4.8, 13.1 Hz), 3.80 (dd, 1H, J=10.7, 13.9 Hz), 3.35 (dd, 1H J=3.3, 17.8 Hz), 3.25 (m, 1H), 3.10 (dd, 1H, J=2.2, 16.4 Hz), 2.87 (m, 4H); 13C NMR 172.27, 170.88, 169.29, 135.55, 55.28, 40.22, 32.69, 26.66; ESI MS m/z− 261.70 (M−H).

Synthesis routes and methods II

Procedure details